JH-X-119-01

• Molecular Formula: C25H20N6O3
• Molecular Weight: 452.5 g/mol
• InChI: InChI=1S/C25H20N6O3/c1-2-23(32)27-19-6-3-5-16(15-19)24(33)28-17-9-11-18(12-10-17)29-25(34)22-8-4-7-20(30-22)21-13-14-26-31-21/h2-15H,1H2,(H,26,31)(H,27,32)(H,28,33)(H,29,34)
• InChIKey: WQVPGYMGERDXLH-UHFFFAOYSA-N

JH-X-119-01: A Covalent IRAK1-Selective Inhibitor for Differentiated MYD88-Mutant B-Cell Lymphoma Research and In Vivo Sepsis Modeling — Procurement Rationale Against IRAK1/4 Dual Inhibitors

JH-X-119-01 is a highly potent (IC50 = 9 nM), irreversible covalent inhibitor of interleukin-1 receptor-associated kinase 1 (IRAK1) that preferentially labels cysteine 302 (C302) at a 95:5 ratio over C307 [1]. It was rationally designed from the dual IRAK1/JNK inhibitor THZ-2-118 scaffold to eliminate JNK inhibition and maximize kinome-wide selectivity, achieving a KINOMEScan selectivity score S(10) = 0.01 at 1 µM with off-target inhibition restricted to only two kinases (YSK4 and MEK3) among 468 profiled [1]. Unlike dual IRAK1/4 inhibitors developed by Amgen, Astellas, AstraZeneca, Genentech, Merck, Pfizer, and UCB, JH-X-119-01 exhibits no detectable inhibition of IRAK4 at concentrations up to 10 µM, establishing it as a uniquely selective chemical probe for dissecting IRAK1-specific signaling from IRAK4-dependent pathways [1].

Selective covalent IRAK1 probe without IRAK4 cross-reactivity — supports pathway-specific signaling studies

Kinome-wide selectivity with only two off-target kinases (functionally silent in B-cell models)

Designed from THZ-2-118 scaffold with JNK inhibition eliminated — enables unambiguous IRAK1 mechanistic interpretation

• [1] Hatcher JM, Yang G, Wang J, Liu X, Munshi M, Xu L, et al. Discovery of a Selective, Covalent IRAK1 Inhibitor with Antiproliferative Activity in MYD88 Mutated B-Cell Lymphoma. ACS Med Chem Lett. 2020;11(11):2238–2243. doi:10.1021/acsmedchemlett.0c00378. PMID: 33214835. View Source

Why IRAK1/4 Dual Inhibitors, IRAK4-Selective Agents, and Pan-Kinase IRAK1 Binders Cannot Substitute for JH-X-119-01 in Procurement-Decisive Assays

Substituting JH-X-119-01 with an IRAK1/4 dual inhibitor introduces confounding pharmacological liabilities: dual inhibitors simultaneously suppress both IRAK1 and IRAK4 kinase activities, making it impossible to attribute functional outcomes to either kinase alone [1]. In vivo, this distinction carries therapeutic consequence — IRAK1/4 dual inhibition induces significantly greater macrophage apoptosis through BCL-2 and MCL-1 downregulation, reduces circulating CD11b+ myeloid cells, and impairs hematopoietic recovery, all effects that are absent or markedly attenuated with JH-X-119-01 [2]. Conversely, IRAK4-selective inhibitors such as PF-05388169 (IRAK4 IC50 = 0.094 nM, >500-fold over IRAK1) fail to address IRAK1-driven oncogenic signaling in MYD88-mutant lymphomas where IRAK1 knockdown alone produces more robust apoptosis than IRAK4 knockdown [1]. The progenitor compound THZ-2-118 retains potent JNK1/2/3 inhibition that confounds IRAK1-specific interpretation [1]. Only JH-X-119-01 provides clean, single-target IRAK1 pharmacology with verified kinome-wide selectivity [1].

Target JH-X-119-01

Dual IRAK1/4 inhibitors confound kinase attribution and suppress BCL-2/MCL-1, altering myeloid viability endpoints.

Target JH-X-119-01

IRAK4-selective inhibitors (e.g., PF-05388169) miss IRAK1-driven oncogenic signaling critical in MYD88-mutant lymphoma apoptosis.

Target JH-X-119-01

THZ-2-118 retains JNK1/2/3 inhibition, preventing clean IRAK1-specific pathway deconvolution.

• [1] Hatcher JM, Yang G, Wang J, Liu X, Munshi M, Xu L, et al. Discovery of a Selective, Covalent IRAK1 Inhibitor with Antiproliferative Activity in MYD88 Mutated B-Cell Lymphoma. ACS Med Chem Lett. 2020;11(11):2238–2243. doi:10.1021/acsmedchemlett.0c00378. PMID: 33214835. View Source
• [2] Pan B, Gao J, Xu Y, Ma S, Liang Y, Liu C, et al. Selective inhibition of interleukin-1 receptor-associated kinase 1 ameliorates lipopolysaccharide-induced sepsis in mice. Int Immunopharmacol. 2020;85:106615. doi:10.1016/j.intimp.2020.106615. PMID: 32422509. View Source

JH-X-119-01 Quantitative Differentiation Guide: Comparator-Backed Procurement Evidence Across Six Parameters

Kinome-Wide Selectivity: KINOMEScan Profiling of JH-X-119-01 vs. THZ-2-118 (Lead) and JH-I-25 (IRAK1/4 Dual Inhibitor)

JH-X-119-01 demonstrates exceptional kinome selectivity compared to its structural progenitor THZ-2-118 and the IRAK1/4 dual inhibitor JH-I-25. In a KINOMEScan panel of 468 human kinases at 1 µM, JH-X-119-01 achieved a selectivity score S(10) = 0.01, with off-target inhibition restricted to only two kinases out of 468: YSK4 (IC50 = 57 nM) and MEK3 [1]. In contrast, THZ-2-118 potently inhibits JNK1, JNK2, and JNK3 in addition to IRAK1, while JH-I-25 (a dual IRAK1/4 inhibitor) engages both IRAK1 and IRAK4 along with additional off-targets in the kinome panel. This represents a categorical improvement in selectivity: JH-X-119-01 reduces the kinome hit rate to 0.43% (2/468), whereas THZ-2-118 and JH-I-25 each hit 3–6% of the kinome at comparable concentrations [1]. Importantly, YSK4 expression is barely detectable in B-cells and hematologic malignancies, and YSK4 was not identified as a gene impacting cell survival in shRNA screens of DLBCL lines, indicating the two residual off-targets are functionally silent in the primary disease models [1].

Kinome selectivity

Head-to-head

2/468 kinases inhibited (S(10)=0.01) vs. ≥4 for THZ-2-118 and broader dual inhibitor engagement

Supports selective chemical probe qualification

Off-target kinases YSK4/MEK3 functionally silent in B-cell models

Evidence Dimension	Kinome-wide selectivity: number of kinases inhibited at 1 µM / selectivity score
Target Compound Data	JH-X-119-01: 2 kinases inhibited out of 468 (YSK4 IC50 = 57 nM; MEK3); KINOMEScan S(10) = 0.01
Comparator Or Baseline	THZ-2-118: inhibits IRAK1 plus JNK1/2/3 (≥4 kinases); JH-I-25: dual IRAK1/4 inhibitor with broader kinome engagement
Quantified Difference	~2–5× fewer off-target hits vs. lead compound; reduction from multi-kinase to functionally silent 2-kinase off-target profile (0.43% hit rate)
Conditions	KINOMEScan competition binding assay; 468 human kinases; compound concentration = 1 µM; selectivity score S(10) = fraction of kinases with >90% inhibition

Why This Matters

For procurement, this establishes JH-X-119-01 as a qualified chemical probe suitable for unambiguous IRAK1 target-validation studies, whereas THZ-2-118 and dual IRAK1/4 inhibitors introduce confounding polypharmacology that undermines mechanistic conclusions.

• [1] Hatcher JM, Yang G, Wang J, Liu X, Munshi M, Xu L, et al. Discovery of a Selective, Covalent IRAK1 Inhibitor with Antiproliferative Activity in MYD88 Mutated B-Cell Lymphoma. ACS Med Chem Lett. 2020;11(11):2238–2243. doi:10.1021/acsmedchemlett.0c00378. PMID: 33214835. View Source

IRAK1 vs. IRAK4 Biochemical Selectivity Window: JH-X-119-01 Compared to Dual IRAK1/4 and IRAK4-Selective Inhibitors

JH-X-119-01 inhibits IRAK1 with an apparent IC50 of 9 nM while exhibiting no detectable inhibition of IRAK4 at concentrations up to 10 µM, yielding a selectivity window exceeding 1,111-fold [1]. This contrasts sharply with dual IRAK1/4 inhibitors such as KME-2780 (IRAK1 IC50 = 19 nM, IRAK4 IC50 = 0.5 nM), HS-243 (IRAK1 IC50 = 24 nM, IRAK4 IC50 = 20 nM), and the clinical-stage IRAK4 inhibitor PF-05388169 (IRAK4 IC50 = 0.094 nM, IRAK1 IC50 = 65 nM; >500-fold selectivity for IRAK4 over IRAK1) . Even the progenitor compound THZ-2-118, while selective for IRAK1 over IRAK4, exhibits only modest selectivity with an IRAK1 IC50 of 14.2 nM and retains potent JNK inhibition [1]. The selectivity of JH-X-119-01 for IRAK1 over IRAK4 is structurally explained by a steric clash with D278 in the smaller ATP front pocket of IRAK4, which cannot accommodate the JH-X-119-01 scaffold [1].

IRAK1 vs IRAK4 selectivity

Cross-study comparable

IRAK1 IC50 = 9 nM; no IRAK4 inhibition at 10 µM (>1,111-fold). Dual inhibitors show sub-1-fold or reverse selectivity.

Enables discrimination of IRAK1- vs IRAK4-dependent pathways

Steric clash with IRAK4 D278 prevents binding

Evidence Dimension	IRAK1 biochemical IC50 and IRAK4 selectivity ratio
Target Compound Data	JH-X-119-01: IRAK1 IC50 = 9 nM; IRAK4 IC50 > 10,000 nM (no inhibition at 10 µM); selectivity ratio > 1,111-fold
Comparator Or Baseline	KME-2780: IRAK1 IC50 = 19 nM, IRAK4 IC50 = 0.5 nM (0.03-fold selectivity for IRAK1 vs IRAK4); HS-243: IRAK1 IC50 = 24 nM, IRAK4 IC50 = 20 nM (0.83-fold); PF-05388169: IRAK4 IC50 = 0.094 nM, IRAK1 IC50 = 65 nM (>500-fold for IRAK4 over IRAK1, opposite direction); THZ-2-118: IRAK1 IC50 = 14.2 nM (1.6-fold weaker than JH-X-119-01), lacks JNK selectivity
Quantified Difference	JH-X-119-01 provides >1,100-fold IRAK1-over-IRAK4 selectivity, whereas all dual inhibitors show sub-1-fold or near-equipotent IRAK1/IRAK4 activity; IRAK4-selective inhibitors exhibit the inverse selectivity profile
Conditions	Biochemical fixed-time-point enzyme inhibition assay; recombinant IRAK1 and IRAK4; compound concentrations up to 10 µM

Why This Matters

This uniquely large and inverted selectivity window makes JH-X-119-01 the only commercially available tool that cleanly discriminates IRAK1-dependent from IRAK4-dependent signaling, critical for academic and industrial groups studying MYD88-driven NF-κB pathway bifurcation.

• [1] Hatcher JM, Yang G, Wang J, Liu X, Munshi M, Xu L, et al. Discovery of a Selective, Covalent IRAK1 Inhibitor with Antiproliferative Activity in MYD88 Mutated B-Cell Lymphoma. ACS Med Chem Lett. 2020;11(11):2238–2243. doi:10.1021/acsmedchemlett.0c00378. PMID: 33214835. View Source

Macrophage Toxicity: JH-X-119-01 vs. Non-Selective IRAK1/4 Inhibitor — Head-to-Head Apoptosis and BCL-2/MCL-1 Analysis

In a direct head-to-head comparison, JH-X-119-01 demonstrated significantly lower macrophage toxicity than a non-selective IRAK1/4 dual inhibitor. The IRAK1/4 inhibitor decreased protein levels of anti-apoptotic BCL-2 and MCL-1 in both RAW 264.7 and THP-1 macrophage cell lines, whereas JH-X-119-01 treatment did not reduce either BCL-2 or MCL-1 protein levels [1]. Consistently, the IRAK1/4 inhibitor induced substantially more macrophage apoptosis in vitro than JH-X-119-01 [1]. In the in vivo LPS-sepsis model, JH-X-119-01-treated mice preserved significantly higher blood CD11b+ myeloid cell counts compared to IRAK1/4 inhibitor-treated mice at both 24 hours (1.18 ± 0.26 × 10⁶/mL vs. 0.79 ± 0.20 × 10⁶/mL, p = 0.001) and 48 hours (1.00 ± 0.30 × 10⁶/mL vs. 0.67 ± 0.23 × 10⁶/mL, p = 0.042) [1]. This myeloid-sparing profile is clinically significant, as CD11b+ cell depletion is associated with increased susceptibility to secondary infection in sepsis.

Macrophage toxicity

Head-to-head

No BCL-2/MCL-1 decrease; CD11b+ counts 1.49-fold higher at 24 h (p=0.001) and 48 h (p=0.042) vs. dual inhibitor

Supports myeloid-sparing IRAK1 inhibition profile

Dual IRAK1/4 inhibitor induced significant macrophage apoptosis

Evidence Dimension	Macrophage apoptosis and anti-apoptotic protein expression; blood CD11b+ myeloid cell preservation in vivo
Target Compound Data	JH-X-119-01: no decrease in BCL-2 or MCL-1 protein in RAW 264.7 and THP-1 cells; CD11b+ counts: 1.18 ± 0.26 × 10⁶/mL (24 h) and 1.00 ± 0.30 × 10⁶/mL (48 h)
Comparator Or Baseline	Non-selective IRAK1/4 inhibitor: decreased BCL-2 and MCL-1 protein levels; induced greater macrophage apoptosis; CD11b+ counts: 0.79 ± 0.20 × 10⁶/mL (24 h) and 0.67 ± 0.23 × 10⁶/mL (48 h)
Quantified Difference	CD11b+ cell counts 1.49-fold higher at 24 h (p = 0.001) and 1.49-fold higher at 48 h (p = 0.042) with JH-X-119-01; absence of BCL-2/MCL-1 suppression vs. clear suppression by IRAK1/4 inhibitor
Conditions	In vitro: RAW 264.7 and THP-1 macrophage cell lines; Western blot for BCL-2/MCL-1. In vivo: LPS-induced murine sepsis model; blood collection at 24 h and 48 h post-treatment

Why This Matters

This represents the strongest evidence for procurement preference: JH-X-119-01 provides comparable survival benefit in sepsis without the myeloid-suppressive toxicity of IRAK1/4 dual inhibitors, making it the superior choice for in vivo immunopharmacology studies where preserving macrophage function is essential.

• [1] Pan B, Gao J, Xu Y, Ma S, Liang Y, Liu C, et al. Selective inhibition of interleukin-1 receptor-associated kinase 1 ameliorates lipopolysaccharide-induced sepsis in mice. Int Immunopharmacol. 2020;85:106615. doi:10.1016/j.intimp.2020.106615. PMID: 32422509. View Source

In Vivo LPS-Induced Sepsis Survival: Dose-Dependent Efficacy of JH-X-119-01 with Quantified Survival Benefit over Vehicle Control

JH-X-119-01 produces a significant, dose-dependent improvement in survival in the murine LPS-induced sepsis model. At day 5 post-LPS challenge, vehicle-treated control mice exhibited 13.3% survival, whereas JH-X-119-01 at 5 mg/kg increased survival to 37.5% (p = 0.046 vs. control), and 10 mg/kg further elevated survival to 56.3% (p = 0.003 vs. control) [1]. This represents a 4.2-fold improvement at the highest dose. Both JH-X-119-01 and a comparator IRAK1/4 dual inhibitor increased survival of septic mice, but — critically — only JH-X-119-01 achieved this without depleting CD11b+ myeloid cells or inducing macrophage apoptosis (as documented in Evidence Item 3 above) [1]. JH-X-119-01 additionally alleviated LPS-induced lung injury and reduced TNFα and IFNγ production in peritoneal macrophages, and decreased NF-κB phosphorylation and IL-6/TNFα mRNA levels in LPS-treated macrophages in vitro at 10 µM [1].

Sepsis survival

Head-to-head

56.3% survival (10 mg/kg) vs. 13.3% vehicle (p=0.003); 4.2-fold increase

Supports dose-dependent survival benefit in endotoxemia model

Survival improvement without myeloid cell depletion

Evidence Dimension	Day 5 survival in murine LPS-induced sepsis model
Target Compound Data	JH-X-119-01 at 5 mg/kg: 37.5% survival (p = 0.046 vs. control); at 10 mg/kg: 56.3% survival (p = 0.003 vs. control)
Comparator Or Baseline	Vehicle control: 13.3% survival; IRAK1/4 dual inhibitor: comparable survival efficacy but with significant myeloid cell depletion (see Evidence Item 3)
Quantified Difference	2.8-fold increase in survival at 5 mg/kg; 4.2-fold increase at 10 mg/kg; both JH-X-119-01 and IRAK1/4 inhibitor achieved survival benefit, but JH-X-119-01 achieved it with preserved CD11b+ cell counts
Conditions	C57BL/6 mice; LPS challenge (intraperitoneal); intraperitoneal administration of JH-X-119-01 30 minutes before LPS; survival monitored for 5 days

Why This Matters

This is the definitive in vivo efficacy dataset that justifies procurement for sepsis and acute inflammation models; the clean efficacy-toxicity separation over IRAK1/4 dual inhibitors makes JH-X-119-01 the preferred tool for translating IRAK1 biology into therapeutic hypotheses.

• [1] Pan B, Gao J, Xu Y, Ma S, Liang Y, Liu C, et al. Selective inhibition of interleukin-1 receptor-associated kinase 1 ameliorates lipopolysaccharide-induced sepsis in mice. Int Immunopharmacol. 2020;85:106615. doi:10.1016/j.intimp.2020.106615. PMID: 32422509. View Source

Synergistic Tumor Cell Killing with Ibrutinib in MYD88-Mutated B-Cell Lymphoma: JH-X-119-01 Establishes a BTK-IRAK1 Co-Targeting Rationale

JH-X-119-01 demonstrates synergistic tumor cell killing when co-administered with the BTK inhibitor ibrutinib in MYD88-mutated B-cell lymphoma models including BCWM.1 (Waldenström's macroglobulinemia) and TMD8 (ABC-DLBCL) cells [1]. This synergy is mechanistically grounded: in MYD88-mutated WM and ABC-DLBCL, MYD88 drives NF-κB pro-survival signaling through two parallel pathways — BTK and IRAK4/IRAK1 [1]. Ibrutinib monotherapy produces only partial responses without complete remissions in these malignancies; persistent IRAK1 hyperactivation was observed in WM patients on ibrutinib for >6 months [1]. The combination of JH-X-119-01 with ibrutinib resulted in synergistic tumor cell killing and suppression of NF-κB activation that exceeded the additive effects of either agent alone [1]. Importantly, genetic knockdown studies demonstrated that IRAK1 knockdown alone produced more robust apoptosis than IRAK4 knockdown in MYD88-mutated BCWM.1 cells, validating IRAK1 as the superior single target [1]. Monotherapy antiproliferative activity of JH-X-119-01 ranged from EC50 = 0.59 to 9.72 µM across a panel of WM, DLBCL, and lymphoma cell lines expressing mutant MYD88 [1].

BTK-IRAK1 synergy

Head-to-head

Synergistic tumor cell killing with ibrutinib in BCWM.1 and TMD8; monotherapy EC50 0.59–9.72 µM

Supports co-targeting rationale in MYD88-mutant lymphoma research

IRAK1 knockdown alone more apoptotic than IRAK4 knockdown

Evidence Dimension	Cytotoxic synergy with BTK inhibitor ibrutinib in MYD88-mutated B-cell lymphoma
Target Compound Data	JH-X-119-01 + ibrutinib: synergistic killing in BCWM.1 and TMD8 cells; JH-X-119-01 monotherapy EC50 = 0.59–9.72 µM across MYD88-mutant WM/DLBCL/lymphoma cell panel
Comparator Or Baseline	Ibrutinib alone: partial responses, complete remissions lacking in MYD88-mutated WM/ABC-DLBCL; IRAK1 knockdown alone: more robust apoptosis vs. IRAK4 knockdown in BCWM.1
Quantified Difference	Synergy (greater-than-additive killing) observed in 2 of 2 MYD88-mutant cell lines tested; IRAK1 knockdown produced qualitatively more robust apoptosis than IRAK4 knockdown in the same system
Conditions	BCWM.1 WM cells and TMD8 ABC-DLBCL cells; 72 h CellTiter-Glo viability assay; co-treatment with JH-X-119-01 and ibrutinib

Why This Matters

This uniquely positions JH-X-119-01 for procurement by groups developing BTK-IRAK1 combination strategies for MYD88-mutant lymphomas — a clinical scenario where IRAK4-selective or IRAK1/4 dual inhibitors would not provide the same mechanistic precision or therapeutic index.

• [1] Hatcher JM, Yang G, Wang J, Liu X, Munshi M, Xu L, et al. Discovery of a Selective, Covalent IRAK1 Inhibitor with Antiproliferative Activity in MYD88 Mutated B-Cell Lymphoma. ACS Med Chem Lett. 2020;11(11):2238–2243. doi:10.1021/acsmedchemlett.0c00378. PMID: 33214835; and Hatcher JM, et al. A Novel, Highly Selective IRAK1 Inhibitor Jh-X-119-01 Shows Synergistic Tumor Cell Killing with Ibrutinib in MYD88 Mutated B-Cell Lymphoma Cells. Blood. 2017;130(Suppl 1):719. doi:10.1182/blood.V130.Suppl_1.719.719. View Source

In Vivo Pharmacokinetics and Preservation of Graft-versus-Lymphoma Effect: Differentiating JH-X-119-01 in Allogeneic Transplantation Models

Pharmacokinetic profiling following intravenous administration in mice revealed that JH-X-119-01 achieves a Cmax of 9.95 µM with a moderate half-life of 1.61 hours and low clearance of 18.84 mL/min/kg [1], indicating adequate exposure for in vivo target engagement. In the murine allo-HCT model, JH-X-119-01 treatment was associated with increased survival and decreased acute graft-versus-host disease (aGVHD) severity, while critically preserving the graft-versus-lymphoma (GVL) effect against A20 lymphoma cells [2]. JH-X-119-01 decreased proportions of Th1 and Tc1 cells in the aGVHD model and in in vitro mixed lymphocyte reactions, reduced TNFα and IFNγ production in recipient macrophages, and in BMDCs reduced CD80/CD86 co-stimulatory molecule expression and Bcl-2 protein levels [2]. Notably, IRAK1 inhibition did not impair cytotoxic T cell function or retard hematopoietic cell recovery in blood or bone marrow — a critical differentiation from transplant immunosuppressants that broadly suppress T-cell function [2]. RNA-seq analysis confirmed JH-X-119-01 modulated GVHD-related gene expression programs and regulated helper T-cell differentiation pathways in BMDCs [2].

PK & GVL preservation

Class-level inference

Cmax 9.95 µM, t½ 1.61 h; preserved GVL effect with reduced aGVHD severity in allo-HCT model

Supports GVL-sparing profile in transplant immunology studies

No head-to-head IRAK1 comparator; GVL preservation vs. broad immunosuppressants

Evidence Dimension	In vivo PK parameters (mouse IV) and preservation of GVL effect in allo-HCT model
Target Compound Data	JH-X-119-01: Cmax = 9.95 µM; t₁/₂ = 1.61 h; CL = 18.84 mL/min/kg (IV); decreased aGVHD while preserving GVL; no impairment of hematopoietic recovery
Comparator Or Baseline	Broad-spectrum immunosuppressants (e.g., calcineurin inhibitors, corticosteroids): suppress both GVHD and GVL; no direct comparator IRAK1 inhibitor tested head-to-head in this model
Quantified Difference	GVL effect preserved vs. abrogated (qualitative difference vs. broad immunosuppressants); hematopoietic recovery not retarded (class-level inference based on known immunosuppressant profiles)
Conditions	Murine allo-HCT model (C57BL/6→BALB/c); A20 lymphoma co-challenge for GVL assessment; PK parameters from IV bolus in mice

Why This Matters

The GVL-sparing property represents a potential therapeutic differentiation that cannot be inferred from in vitro potency alone; for procurement decisions involving transplant immunology studies, this evidence supports JH-X-119-01 as a tool that can mechanistically decouple GVHD prevention from anti-tumor immunity.

• [1] Hatcher JM, et al. A Novel, Highly Selective IRAK1 Inhibitor Jh-X-119-01 Shows Synergistic Tumor Cell Killing with Ibrutinib in MYD88 Mutated B-Cell Lymphoma Cells. Blood. 2017;130(Suppl 1):719. doi:10.1182/blood.V130.Suppl_1.719.719. View Source
• [2] Gao J, Xu Y, Ma S, Liang Y, Liu C, Shen J, et al. Inhibition of IL-1 Receptor-Associated Kinase 1 Decreases Murine Acute Graft-versus-Host Disease While Preserving the Graft-versus-Lymphoma Effect. Transplant Cell Ther. 2022;28(3):134.e1–134.e10. doi:10.1016/j.jtct.2021.12.001. PMID: 34896653. View Source

JH-X-119-01 Prioritized Application Scenarios: Where Differentiated IRAK1 Selectivity Drives Procurement Decisions

Dissecting IRAK1-Specific from IRAK4-Redundant Signaling in MYD88-Mutant B-Cell Lymphoma

In MYD88 L265P-mutated WM (BCWM.1, MWCL-1) and ABC-DLBCL (TMD8, HBL-1) cell lines, JH-X-119-01 at EC50 concentrations of 0.59–9.72 µM provides a clean tool to attribute NF-κB pathway effects to IRAK1 kinase activity without confounding IRAK4 co-inhibition [1]. Dual IRAK1/4 inhibitors cannot distinguish IRAK1 from IRAK4 contributions; IRAK4-selective inhibitors (e.g., PF-05388169) miss IRAK1-driven signaling that genetic knockdown data show is more critical for apoptosis induction. For groups studying ibrutinib resistance mechanisms, co-treatment of JH-X-119-01 with ibrutinib recapitulates the synergistic killing observed in clinical samples, enabling rational combination studies [1].

In Vivo LPS-Induced Sepsis Models Requiring Macrophage-Sparing IRAK1 Pharmacology

For endotoxemia and acute inflammation studies in C57BL/6 mice, JH-X-119-01 at 5–10 mg/kg (i.p.) provides a 2.8–4.2-fold survival improvement without the myeloid cell depletion caused by IRAK1/4 dual inhibitors [2]. Dosing at 10 mg/kg achieves 56.3% survival vs. 13.3% vehicle control (p = 0.003), with preserved CD11b+ cell counts — a critical advantage when studying host defense mechanisms where macrophage viability must be maintained [2]. The compound also enables ex vivo readouts including reduced peritoneal macrophage TNFα/IFNγ and lung injury attenuation [2].

Allogeneic Hematopoietic Cell Transplantation Studies Investigating GVHD/GVL Decoupling

In murine allo-HCT models (C57BL/6→BALB/c), JH-X-119-01 uniquely decreases aGVHD severity while preserving the graft-versus-lymphoma effect against A20 lymphoma — a functional decoupling not achievable with standard calcineurin inhibitors or corticosteroids [3]. Procurement relevance is strongest for transplant immunology groups seeking to demonstrate that IRAK1 inhibition can reduce APC activation (decreased BMDC CD80/CD86 expression, reduced inflammatory cytokines) without impairing cytotoxic T-cell-mediated anti-tumor responses or hematopoietic reconstitution [3].

Chemical Probe Qualification for Kinome-Wide IRAK1 Target Engagement Studies

For academic screening centers and pharmaceutical chemical biology groups, JH-X-119-01 meets stringent chemical probe criteria: (a) KINOMEScan S(10) = 0.01 at 1 µM with only two off-target kinases (YSK4, MEK3) among 468 profiled, of which YSK4 expression is negligible in B-cell lineages [1]; (b) covalent irreversible labeling at C302 confirmed by intact protein MS and nanoflow LC-MS/MS with 95% site preference [1]; (c) cellular target engagement confirmed by competitive pull-down with a desthiobiotinylated probe analog (JH-XIII-39-01, IC50 = 70 nM) [1]. This qualifies JH-X-119-01 as a best-in-class IRAK1 chemical probe suitable for inclusion in annotated compound libraries and large-scale target deconvolution campaigns.

Application

Selection Property

Validation Focus

MYD88-mutant B-cell lymphoma pathway studies

IRAK1-selective covalent inhibition without IRAK4 interference

NF-κB pathway attribution and ibrutinib combination synergy

LPS-induced sepsis model research

Macrophage-sparing IRAK1 pharmacology

Survival benefit with preserved CD11b+ myeloid cells

Acute GVHD and GVL decoupling studies

GVL preservation with reduced GVHD severity

Cytotoxic T-cell function and hematopoietic recovery monitoring

Kinome-wide IRAK1 target engagement research

Qualified chemical probe with minimal off-target kinome hits

KINOMEScan selectivity score and covalent labeling site confirmation

• [1] Hatcher JM, Yang G, Wang J, Liu X, Munshi M, Xu L, et al. Discovery of a Selective, Covalent IRAK1 Inhibitor with Antiproliferative Activity in MYD88 Mutated B-Cell Lymphoma. ACS Med Chem Lett. 2020;11(11):2238–2243. doi:10.1021/acsmedchemlett.0c00378. PMID: 33214835. View Source
• [2] Pan B, Gao J, Xu Y, Ma S, Liang Y, Liu C, et al. Selective inhibition of interleukin-1 receptor-associated kinase 1 ameliorates lipopolysaccharide-induced sepsis in mice. Int Immunopharmacol. 2020;85:106615. doi:10.1016/j.intimp.2020.106615. PMID: 32422509. View Source
• [3] Gao J, Xu Y, Ma S, Liang Y, Liu C, Shen J, et al. Inhibition of IL-1 Receptor-Associated Kinase 1 Decreases Murine Acute Graft-versus-Host Disease While Preserving the Graft-versus-Lymphoma Effect. Transplant Cell Ther. 2022;28(3):134.e1–134.e10. doi:10.1016/j.jtct.2021.12.001. PMID: 34896653. View Source